Cas no 1700369-11-4 (5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one
• CAS No: 1700369-11-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6366193
• PubChem ID: 103134090
• Update Time: 2025-06-08

5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one
• EN300-1107449
• 1700369-11-4
• 5-amino-1-[(5-methyloxolan-2-yl)methyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C11H16N2O2/c1-8-2-4-10(15-8)7-13-6-9(12)3-5-11(13)14/h3,5-6,8,10H,2,4,7,12H2,1H3
• InChI Key： KMESIAHNQJXDIF-UHFFFAOYSA-N
• SMILES： O1C(C)CCC1CN1C(C=CC(=C1)N)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one

5-Amino-1-(5-Methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 1700369-11-4): An Overview

5-Amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one (CAS No. 1700369-11-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of neurological disorders and cardiovascular diseases. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one.

Chemical Structure and Properties

5-Amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one is a pyridine derivative with a complex molecular structure. The compound features an amino group attached to the pyridine ring and a substituted oxolane moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The molecular formula of 5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one is C₁₃H₁₈N₂O₃, and its molecular weight is approximately 246.30 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 98°C to 100°C.

The solubility of 5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one varies depending on the solvent used. It is moderately soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO) but exhibits limited solubility in non-polar solvents like hexane and toluene. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one has been reported using several methodologies. One common approach involves the condensation of an appropriate amino acid derivative with a substituted pyridine ring followed by cyclization to form the desired product. For instance, a typical synthetic route involves the reaction of 5-aminovaleric acid with 4-methyltetrahydrofuran to form an intermediate ester, which is then condensed with 3-cyanopyridine in the presence of a suitable catalyst to yield the final product.

An alternative method involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this method, the reactants are mixed in a microwave-transparent solvent and subjected to microwave irradiation for a short duration. This approach not only accelerates the reaction but also improves yield and purity.

Biological Activities

5-Amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of research has been its neuroprotective effects. Studies have shown that this compound can effectively reduce neuronal damage caused by oxidative stress and inflammation, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one has also demonstrated significant cardiovascular benefits. Research indicates that it can improve cardiac function by enhancing myocardial contractility and reducing ischemic injury. These findings suggest that the compound may have therapeutic potential in treating heart failure and other cardiovascular conditions.

Clinical Trials and Research Advancements

The therapeutic potential of 5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials have primarily focused on assessing the compound's neuroprotective and cardiovascular benefits.

In one notable study published in the Journal of Medicinal Chemistry, researchers evaluated the efficacy of 5-amino-1-(5-methyloxolan-2-yl)methyl-1,2-dihydropyridin-2-one in a mouse model of Alzheimer's disease. The results demonstrated that treatment with this compound significantly improved cognitive function and reduced amyloid-beta plaque formation in the brain. These findings provide strong evidence for its potential as a novel therapeutic agent for Alzheimer's disease.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-amino-1-(5-methyloxolan-2-y-lmethyl)-1, 2-dihydro-pyr idin - 2 -one (CAS No. 1700369 - 1 -4) continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Future studies are likely to focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, further clinical trials are needed to validate its safety and efficacy in larger patient populations.

In conclusion, 5-amino - 1 -( 5 -meth yl ox ola n - 2 - yl ) methyl - 1 , 2 - dihyd ro pyri din - 2 -one strong > (CAS No . 1700369 - 1 -4) represents a promising compound with significant potential in both neurological and cardiovascular therapeutics . Its unique chemical structure , coupled with its diverse biological activities , makes it an exciting area of research for medicinal chemists and pharmaceutical scientists alike . p >